molecular formula C8H12IN3O B2688505 5-Iodo-1-methyl-n-(propan-2-yl)-1h-pyrazole-4-carboxamide CAS No. 1870108-48-7

5-Iodo-1-methyl-n-(propan-2-yl)-1h-pyrazole-4-carboxamide

Cat. No. B2688505
CAS RN: 1870108-48-7
M. Wt: 293.108
InChI Key: OGIBNPLFWAYKCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Iodo-1-methyl-n-(propan-2-yl)-1h-pyrazole-4-carboxamide, also known as AM251, is a synthetic cannabinoid receptor antagonist that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to bind to the cannabinoid receptor CB1, which is primarily found in the central nervous system and is responsible for the psychoactive effects of cannabis.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been dedicated to synthesizing various derivatives of pyrazole-carboxamide compounds, exploring their structural characteristics and potential as bioactive molecules. For example, novel pyrazolopyrimidines derivatives have been synthesized for their anticancer and anti-5-lipoxygenase agent activities, showcasing the diverse synthetic approaches and biological potential of this chemical class (Rahmouni et al., 2016). Similarly, the development of new esters linked pyrazolo[3,4-d]pyrimidinones hybrids further illustrates the compound's versatility in chemical synthesis and the exploration of its bioactive properties (Rahmouni et al., 2016).

Anticancer Activities

Several studies have focused on the cytotoxic properties of pyrazole-carboxamide derivatives against various cancer cell lines. For instance, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized and evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential of these compounds in cancer research (Hassan et al., 2014).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of pyrazole-carboxamide derivatives have also been a significant area of interest. A study on the synthesis of new pyrazolo[3,4-d]pyrimidine derivatives as potential antibacterial agents against various strains showcases the broad spectrum of biological activities these compounds can exhibit (Bakavoli et al., 2010).

Anti-TMV Activity

Research into the anti-TMV (tobacco mosaic virus) activity of novel N-(3-alkyl-1H-pyrazol-4-yl)-3-alkyl-4-substituted-1H-pyrazole-5-carboxamides has provided insights into the potential use of these compounds in combating viral infections in plants, indicating a promising direction for agricultural applications (Zhang et al., 2012).

Fungicide Development

A dual action mode study of novel pyrazole-4-carboxamides against Gibberella zeae presents an innovative approach to fungicide development, demonstrating these compounds' effectiveness in managing phytopathogenic fungi through multiple mechanisms of action (Zhang et al., 2023).

properties

IUPAC Name

5-iodo-1-methyl-N-propan-2-ylpyrazole-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12IN3O/c1-5(2)11-8(13)6-4-10-12(3)7(6)9/h4-5H,1-3H3,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGIBNPLFWAYKCI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC(=O)C1=C(N(N=C1)C)I
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12IN3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Iodo-1-methyl-n-(propan-2-yl)-1h-pyrazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.